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Compound of Interest

Compound Name: 2-OCTENAL

Cat. No.: B7820987

An In-depth Technical Guide to (E)-2-Octenal: Chemical Properties and Structure

Introduction

(E)-2-Octenal, an a,B-unsaturated aldehyde, is an organic compound that exists as a colorless
to pale yellow liquid at room temperature.[1] It possesses a characteristic pungent, oily, or acrid
odor.[1] This compound is a member of the medium-chain aldehyde family and is found
naturally in trace amounts in some plant extracts and essential oils.[1][2][3] It is also a product
of the degradation of unsaturated fatty acids. Industrially, it finds applications in the fragrance
and flavor industries and serves as an intermediate in the synthesis of more complex organic
molecules. This guide provides a comprehensive overview of its chemical properties, structure,
and relevant experimental methodologies.

Chemical and Physical Properties

The key chemical and physical properties of (E)-2-Octenal are summarized in the table below.
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Property Value Source(s)
Molecular Formula CsH140
Molecular Weight 126.20 g/mol

Colorless to slightly yellow
Appearance o

liquid

Pungent, oily, acrid, fatty,
Odor g Y Y

green
Boiling Point 84-86 °C at 19 mmHg
Density 0.846 g/mL at 25 °C
Refractive Index 1.449-1.455 at 20 °C
Flash Point 68.33 °C (155.00 °F)
Vapor Pressure >1 (vs air)

» Slightly soluble in water;

Solubility

soluble in alcohol and fixed oils

Structural Information

The structural identifiers for (E)-2-Octenal are provided below.

Identifier Value Source(s)
IUPAC Name (2E)-oct-2-enal

CAS Number 2548-87-0

SMILES CCccc\c=C/Cc=0

InChl=1S/C8H140/c1-2-3-4-5-

InChl 6-7-8-9/h6-8H,2-5H2,1H3/b7-
6+
LVBXEMGDVWVTGY-
InChlKey

SREVYHEPSA-N
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Chemical Structure Visualization

The following diagram illustrates the chemical structure of (E)-2-Octenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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